Cas no 40706-98-7 (2-Bromo-1-(3,4-difluorophenyl)ethanone)

• Product Name: 2-Bromo-1-(3,4-difluorophenyl)ethanone
• CAS No: 40706-98-7
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• MDL: MFCD00085010
• CID: 55276
• PubChem ID: 2737032
• Update Time: 2025-04-18

2-Bromo-1-(3,4-difluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,4-difluorophenyl)ethanone
• 2-Bromo-3,4-difluoroacetophenone
• 2-Bromo-1-(3,4-difluorophenyl)ethan-1-one
• 2-bromo-3',4'-difluoroacetophenone
• 3,4-Difluorophenacyl bromide
• a-Bromo-3',4'-difluoroacetophenone
• 2-Bromo-3',4' difluoroacetophenone
• PS-9970
• CS-0206457
• 2-bromo-1-(3,4-difluorophenyl)ethanone;2-Bromo-3',4'-difluoroacetophenone
• DTXSID00371787
• 2-Methyl-5-(2-oxopyrrolidin-1-yl)benzenesulfonylchloride
• J-508141
• BYIVWTZVICGYFS-UHFFFAOYSA-N
• AKOS000210992
• BCP21017
• FT-0614296
• AM20040428
• 3,4-difluorophenacyl bromide, AldrichCPR
• 2-bromo-3',4'-difluoro acetophenone
• A825249
• 2-Bromo-3',4'-difluoroacetophenone;3,4-Difluorophenacylbromide
• SCHEMBL366866
• Ethanone, 2-bromo-1-(3,4-difluorophenyl)-
• 3',4'-difluorophenacyl bromide
• MFCD00085010
• 40706-98-7
• A11206
• DB-015244

• MDL： MFCD00085010
• Inchi： 1S/C8H5BrF2O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2
• InChI Key： BYIVWTZVICGYFS-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 233.94900
• Monoisotopic Mass: 233.94918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.02
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.648
• Melting Point: 28-30 ºC
• Boiling Point: 261 ℃ at 760 mmHg
• Flash Point: 110 ℃(230 ℉)(lit.)
• Refractive Index: 1.529
• PSA: 17.07000
• LogP: 2.54240

2-Bromo-1-(3,4-difluorophenyl)ethanone Security Information

• Hazard Statement： Flammable/Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45